{3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• IUPAC Name: N-(3,4-dimethylcyclohexyl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C13H28N2/c1-11-6-7-13(10-12(11)2)14-8-5-9-15(3)4/h11-14H,5-10H2,1-4H3
• InChI Key: HZVHIPHFEIJXIH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)NCCCN(C)C

Description

{3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine (CAS 1343296-26-3) is a tertiary amine featuring a 3,4-dimethylcyclohexyl group attached to a propyl chain terminated by a dimethylamino group. Its molecular formula is inferred to be C₁₃H₂₈N₂, with a molecular weight of approximately 212.38 g/mol. The compound is primarily utilized as a pharmaceutical intermediate, evidenced by its synthesis and supply by pharmaceutical companies in China, South Korea, and Europe . Its structure combines lipophilic (cyclohexyl) and hydrophilic (amine) regions, making it suitable for applications in drug discovery and organic synthesis.

Preparation Methods

The synthesis of {3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine typically involves the reaction of 3,4-dimethylcyclohexylamine with propyl dimethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

{3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

{3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biological processes and as a tool for investigating the function of specific proteins and enzymes.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of {3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers: Cyclohexylamino Propylamines

The positional isomerism of methyl groups on the cyclohexyl ring significantly influences physicochemical properties and applications. Key isomers include:

Table 1: Structural Comparison of Cyclohexylamino Propylamines

Compound Name	CAS Number	Substituent Position	Key Properties	Applications
{3-[(3,4-Dimethylcyclohexyl)amino]propyl}dimethylamine	1343296-26-3	3,4-dimethyl	Moderate steric hindrance, balanced lipophilicity	Pharmaceutical intermediate
{3-[(3,3-Dimethylcyclohexyl)amino]propyl}dimethylamine	1341388-53-1	3,3-dimethyl	Increased symmetry, reduced ring strain	Research chemical
{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine	1340319-31-4	4,4-dimethyl	Enhanced hydrophobicity, steric bulk	Specialty synthesis

Key Findings :

• The 3,4-dimethyl isomer (target compound) offers a balance of solubility and reactivity, making it preferred in drug synthesis.
• 3,3-Dimethyl and 4,4-dimethyl isomers exhibit higher symmetry or hydrophobicity, limiting their utility in aqueous-phase reactions .

Functional Group Analogs: Amidopropyl Dimethylamines

Replacing the cyclohexylamino group with an amide moiety results in surfactants and antistatic agents. Examples include:

Table 2: Comparison with Amidopropyl Dimethylamines

Compound Name	CAS Number	Functional Group	Molecular Formula	Key Properties	Applications
Behenamidopropyl dimethylamine	60270-33-9	Amide	C₂₇H₅₆N₂O	High molecular weight, non-ionic	Cosmetic antistatic agent
Myristamidopropyl dimethylamine	137145-36-9	Amide	C₁₉H₄₀N₂O	Moderate solubility, cationic	Surfactant in shampoos
Erucamidopropyl dimethylamine	-	Amide	C₂₄H₄₈N₂O	Unsaturated tail, improved emulsification	Organic synthesis

Key Findings :

• Amide derivatives excel in cosmetic formulations due to their stability and surfactant properties, unlike the target amine, which is more reactive and suited for synthetic chemistry.
• The absence of a cyclohexyl group in these analogs reduces steric hindrance, enhancing their compatibility with aqueous systems .

Diamine Analogs: 3,3'-Iminobis(N,N-dimethylpropylamine)

3,3'-Iminobis(N,N-dimethylpropylamine) (CAS 6711-48-4) is a diamine with two dimethylaminopropyl chains linked by an imino group. Its molecular formula is C₁₀H₂₅N₃, and it serves as a crosslinker in polymer chemistry. Compared to the target compound:

• Higher nitrogen content (3 vs.
• Bifunctional reactivity enables applications in epoxy resins and dendrimer synthesis, unlike the mono-functional target amine .

Pharmaceutical Intermediates

The target compound is supplied by pharmaceutical manufacturers (e.g., Wanbangde Pharmaceutical Group, China) for synthesizing melanocortin-1 receptor (MC1R) antagonists and other bioactive molecules . Its cyclohexyl group enhances binding affinity to hydrophobic enzyme pockets, as seen in related MCHR1 antagonists .

Cosmetic and Industrial Uses

Myristamidopropyl dimethylamine (CAS 137145-36-9), for instance, reduces static charge in hair products via cationic interactions .